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Introduction

GW501516, also known as Cardarine, is a potent and selective agonist for the Peroxisome
Proliferator-Activated Receptor Delta (PPARJ).[1][2] PPARs are nuclear hormone receptors
that regulate gene expression involved in cellular differentiation, metabolism, and energy
homeostasis.[3] GW501516 was initially developed for the potential treatment of metabolic and
cardiovascular diseases, such as obesity, diabetes, and dyslipidemia.[1][4] In cell culture
models, it is a valuable tool for investigating the roles of PPARJ in various biological processes,
including fatty acid oxidation, inflammation, and cell proliferation.[3][5]

Mechanism of Action: GW501516 exhibits high affinity (Ki = 1 nM) and potency (ECso = 1 nM)
for PPARJ, with over 1,000-fold selectivity compared to PPARa and PPARYy.[1] Upon binding,

the GW501516-PPARd complex recruits coactivators like PGC-1q, leading to the upregulation
of genes involved in fatty acid metabolism and energy expenditure.[1][5]

Important Safety Note: The clinical development of GW501516 was halted in 2007 after animal
studies revealed that the drug caused cancer to develop rapidly in several organs.[1][6]
Consequently, GW501516 is not approved for human use and should be handled with
appropriate laboratory safety precautions. It is intended for in vitro research purposes only.
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Data Presentation

Quantitative data from various studies are summarized below for easy reference and
comparison.

Table 1. Physicochemical Properties of GW501516

Property Value Reference

{2-methyl-4-[({4-methyl-2-

[4-

trifluoromethyl)phenyl]-1,
IUPAC Name ( ) yhphenyl] [1]

3-thiazol-5-

yl}methyl)sulfanyl]-2-

methylphenoxy}acetic acid

Formula C21H18F3NOsS2 [1]
Molar Mass 453.49 g/mol [1]
Potency (ECso) 1nM [1]
Affinity (Ki) 1 nM [1]

| Target | PPARD |[1][2] |

Table 2: Solubility of GW501516

Solvent Solubility Notes Reference
Use fresh,
91 mg/mL (200.66
DMSO M) anhydrous DMSO [2]
m

for best results.

Direct dissolution is
Aqueous Buffer Low [7]
not recommended.

| DMF | Soluble | Can be used as an alternative to DMSO for stock solutions. |[7] |
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Table 3: Summary of GW501516 Applications in Cell Culture
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. . Incubation Key Observed
Cell Line Concentration . Reference
Time Effect(s)
Reduced
TNFoa-induced
inflammatory
Mia PaCa-2 signaling;
(Pancreatic 500 nM 24-72 h increased [8]
Cancer) expression of
anti-
inflammatory
genes.
Abrogated TNFa-
BxPc-3 )
] induced pro-
(Pancreatic 500 nM 24 h ) [8]
inflammatory
Cancer) ) )
signaling.
Stimulated cell
LX-2 (Human N N proliferation via
i Not specified Not specified 9]
Hepatic Stellate) p38 and JNK
MAPK pathways.
Increased fatty
acid B-oxidation;
L6 Myotubes )
» - no direct effect
(Rat Skeletal Not specified Not specified [2][5]
on glucose
Muscle) . .
uptake or insulin
sensitivity.
Increased
C2C12 Myotubes expression of
(Mouse Skeletal 5uM 16 h genes for fatty [10]
Muscle) acid metabolism
(Cpt-1, Pdk-4).
AC16 (Human 0.25 mmol/L Not specified Reduced [31[11]
Cardiomyocytes)  Palmitate + inflammatory

GW501516

response to
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Incubation

Key Observed

Cell Line Concentration ] Reference
Time Effect(s)
palmitate
exposure.
Inhibited cell
proliferation and
C666-1 )
colony formation;
(Nasopharyngeal Dose-dependent 72 h ] [12]
) induced G2/M
Carcinoma)
phase arrest and
apoptosis.
Induced MMP-9
expression,
Endothelial )
) N N leading to IGF-
Progenitor Cells Not specified Not specified [13]

(EPCs)

1R activation in
surrounding

cells.

| HaCaT (Human Keratinocytes) | Not specified | Not specified | Prevented TNF-a-induced

Nuclear Factor kB (NF-kB) activation.

|31

Experimental Protocols
Protocol 1: Preparation of GW501516 Stock and Working

Solutions

Objective: To prepare a concentrated stock solution of GW501516 in DMSO and dilute it to a

final working concentration in cell culture medium. Direct dissolution in aqueous media is not

recommended due to low solubility.[7]
Materials:

e GW501516 powder

e Anhydrous Dimethyl Sulfoxide (DM

o Sterile microcentrifuge tubes

S0)

© 2026 BenchChem. All rights reserved.

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6031703/
https://pubmed.ncbi.nlm.nih.gov/21920965/
https://www.scivisionpub.com/pdfs/gw501516-cardarine-pharmacological-and-clinical-effects-2879.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_GW501516_Cardarine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15952939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

 Sterile, complete cell culture medium appropriate for your cell line
Procedure:
e Prepare a 10 mM Stock Solution:

o Accurately weigh 4.535 mg of GW501516 powder.[7]

o Add 1 mL of anhydrous DMSO to the powder in a sterile tube.[7]

o Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C
water bath can assist dissolution.[7]

» Storage and Aliquoting:

o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile
microcentrifuge tubes.

o Store the aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw
cycles.

o Prepare a Working Solution:
o Thaw a single aliquot of the 10 mM stock solution at room temperature.[7]

o Perform a serial dilution of the stock solution into your complete cell culture medium to
achieve the desired final concentration.

o Example for a 500 nM working solution:
» Add 1 pL of 10 mM stock solution to 20 mL of cell culture medium (1:20,000 dilution).

» Alternatively, for smaller volumes, perform an intermediate dilution first. For instance,
add 1 pL of 10 mM stock to 99 uL of medium to get a 100 uM solution, then add 5 pL of
this intermediate solution to 995 pL of medium to get the final 500 nM concentration.

o Gently mix the final working solution by pipetting or inverting the tube. Use immediately.[7]
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» Vehicle Control: Prepare a vehicle control medium containing the same final concentration of
DMSO as your highest concentration working solution (e.g., if your final dilution is 1:1000,
the DMSO concentration is 0.1%).

Protocol 2: General Protocol for Cell Treatment

Objective: To treat adherent cells in culture with GW501516 to study its biological effects.
Procedure:

o Cell Seeding: Seed your cells in appropriate culture vessels (e.g., 6-well plates, 10 cm
dishes) at a density that will ensure they are in the exponential growth phase (typically 60-
80% confluency) at the time of treatment. Allow cells to adhere and recover overnight.

o Preparation for Treatment:

o Aspirate the old culture medium from the cells.

o Wash the cells once with sterile Phosphate-Buffered Saline (PBS).
o Treatment Application:

o Add the pre-warmed GW501516 working solution (prepared in Protocol 1) to the
appropriate wells/dishes.

o Add the vehicle control medium to the control wells/dishes.

 Incubation: Incubate the cells for the desired experimental duration (e.g., 16, 24, 48, or 72
hours) under standard culture conditions (e.g., 37°C, 5% CO32).[8][10][12]

» Downstream Analysis: Following incubation, harvest the cells for downstream applications
such as:

[e]

Gene Expression Analysis: RNA extraction followed by gPCR or RNA-seq.

o

Protein Analysis: Cell lysis for Western blotting or ELISA.

[¢]

Cell Viability/Proliferation Assays: MTT, WST-1, or cell counting assays.
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o Functional Assays: Fatty acid oxidation measurements, glucose uptake assays, etc.

Visualizations: Workflows and Signaling Pathways
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Caption: General experimental workflow for cell culture studies using GW501516.
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Caption: Core signaling pathway of GW501516 via PPARJ activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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